Cas no 105579-84-8 (Dibenzyl Tetradecanedioate)

• Product Name: Dibenzyl Tetradecanedioate
• CAS No: 105579-84-8
• MF: C₂₈H₃₈O₄
• MW: 438.598928928375
• CID: 1156360
• PubChem ID: 71333620
• Update Time: 2025-04-20

Dibenzyl Tetradecanedioate Chemical and Physical Properties

Names and Identifiers

• Dibenzyl Tetradecanedioate
• 105579-84-8
• DTXSID00761846

• Inchi： 1S/C28H38O4/c29-27(31-23-25-17-11-9-12-18-25)21-15-7-5-3-1-2-4-6-8-16-22-28(30)32-24-26-19-13-10-14-20-26/h9-14,17-20H,1-8,15-16,21-24H2
• InChI Key： SPSKZDHAEDASDG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 438.27714
• Monoisotopic Mass: 438.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6